2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C9H9ClFNO2/c1-14-6-2-3-8(7(11)4-6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: GPZSQLLDILPPCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CCl)F
• Molecular Formula: C9H9ClFNO2
• Molecular Weight: 217.62 g/mol

Description

2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide, also known as CF3, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of amides and has a molecular formula of C9H9ClFNO2.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide is not fully understood. However, studies have suggested that it may exert its antitumor activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It may also induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide has been shown to exhibit low toxicity in vitro and in vivo studies. It has also been found to be stable under physiological conditions. However, further studies are required to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits high chemical stability. However, its low solubility in water may limit its use in certain experiments.

Future Directions

2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide has several potential future directions for research. It can be further studied for its antitumor activity and potential use in cancer therapy. It can also be used as a building block for the synthesis of new organic materials with unique properties. Furthermore, its use as a ligand in coordination chemistry can be explored further.

Synthesis Methods

The synthesis of 2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide involves the reaction of 2-fluoro-4-methoxyaniline with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium methoxide to produce the final product. The reaction scheme is shown below:

Scientific Research Applications

2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide has been found to exhibit potent antitumor activity against various cancer cell lines. It has also been shown to possess anti-inflammatory and analgesic properties.
In material science, 2-chloro-N-(2-fluoro-4-methoxyphenyl)acetamide has been used as a building block for the synthesis of various organic materials such as polymers, dendrimers, and liquid crystals. It has also been used as a ligand in coordination chemistry.